Cas no 1261984-70-6 (Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate)

• Product Name: Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate
• CAS No: 1261984-70-6
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18313019
• CID: 1219428
• PubChem ID: 53218712
• Update Time: 2025-05-19

Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate
• 2-(4-CHLORO-3-METHOXYCARBONYLPHENYL)PHENOL
• 1261984-70-6
• DTXSID90683629
• Methyl 4-chloro-2'-hydroxy[1,1'-biphenyl]-3-carboxylate
• 2-(4-Chloro-3-methoxycarbonylphenyl)phenol, 95%
• MFCD18313019

• MDL： MFCD18313019
• Inchi： 1S/C14H11ClO3/c1-18-14(17)11-8-9(6-7-12(11)15)10-4-2-3-5-13(10)16/h2-8,16H,1H3
• InChI Key： HQLNPLISTXEQJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC=CC=1O

Computed Properties

• Exact Mass: 262.0396719g/mol
• Monoisotopic Mass: 262.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate

Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate (CAS No. 1261984-70-6): A Comprehensive Overview

Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate, identified by its Chemical Abstracts Service (CAS) number 1261984-70-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoate derivative, characterized by its chloro and hydroxyl substituents, has garnered attention due to its potential applications in drug development and as a key intermediate in synthetic chemistry. The structural features of this molecule contribute to its unique chemical properties, making it a valuable candidate for further investigation.

The synthesis of Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate involves a series of well-established organic reactions, including esterification and chlorination processes. The presence of the hydroxyl group at the para position relative to the chloro substituent enhances the reactivity of the molecule, allowing for diverse functionalization strategies. This reactivity has been exploited in various synthetic pathways, enabling the preparation of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzoate derivatives. The< strong>2-chloro-5-(2-hydroxyphenyl)benzoate moiety has been investigated for its potential role in modulating biological pathways associated with inflammation, pain, and neurodegenerative disorders. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further pharmacological development.

One of the most compelling aspects of Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate is its versatility in synthetic applications. The benzoate group serves as a versatile handle for further chemical modifications, allowing chemists to introduce additional functional groups or to explore different pharmacophores. This flexibility has been leveraged in the development of novel therapeutic agents targeting various diseases. For instance, researchers have utilized this compound as a precursor in the synthesis of more complex molecules with enhanced binding affinity and selectivity for specific biological targets.

The< strong>CAS No. 1261984-70-6 designation ensures that researchers can reliably identify and procure this compound for their studies. The standardized identification system provided by CAS is crucial for ensuring consistency and accuracy in scientific literature and patent filings. This compound's entry in the CAS database reflects its importance in the chemical community and underscores its relevance in ongoing research efforts.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict potential drug-like properties such as solubility, permeability, and metabolic stability. These computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development of novel therapeutics.

The role of intermediates like< strong>Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate in multi-step syntheses cannot be overstated. They serve as critical building blocks that enable the efficient construction of complex molecular architectures. In pharmaceutical research, such intermediates are often employed to streamline synthetic routes, reduce costs, and improve yields. The ability to efficiently synthesize< strong>CAS No. 1261984-70-6 underscores its importance as a commercial chemical entity.

The future prospects for< strong>Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate are promising, with ongoing research aimed at uncovering new applications and expanding its utility in drug development. As our understanding of biological systems continues to evolve, so too will our ability to harness the potential of this versatile compound. Collaborative efforts between synthetic chemists and medicinal chemists will be essential in realizing these goals.

In conclusion, Methyl 2-chloro-5-(2-hydroxyphenyl)benzoate (CAS No. 1261984-70-6) represents a significant compound in modern chemical research. Its unique structural features and reactivity make it a valuable tool for both synthetic chemistry and pharmacological exploration. As research progresses, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents.